Cas no 2290605-06-8 (N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide)

• Product Name: N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide
• CAS No: 2290605-06-8
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 5412439
• PubChem ID: 146109441
• Update Time: 2025-08-05

N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide
• EN300-2695608
• 2290605-06-8
• N-[(4,4-Difluorooxolan-2-yl)methyl]prop-2-enamide

• Inchi： 1S/C8H11F2NO2/c1-2-7(12)11-4-6-3-8(9,10)5-13-6/h2,6H,1,3-5H2,(H,11,12)
• InChI Key： SQBCUUSZMIVQDX-UHFFFAOYSA-N
• SMILES： FC1(COC(CNC(C=C)=O)C1)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide

Professional Introduction to N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide (CAS No: 2290605-06-8)

N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2290605-06-8, features a complex molecular architecture that includes a 4,4-difluorotetrahydro-2-furanyl moiety and an amide functional group. The structural features of this molecule not only make it a subject of academic interest but also open up possibilities for its application in the development of novel therapeutic agents.

The 4,4-difluorotetrahydro-2-furanyl substituent is particularly noteworthy due to its potential role in modulating the electronic properties and biological activity of the molecule. The presence of fluorine atoms introduces both steric and electronic effects, which can significantly influence the compound's interactions with biological targets. This aspect has been extensively studied in recent years, as fluorinated compounds are known to exhibit enhanced metabolic stability and binding affinity in drug candidates.

In the realm of pharmaceutical research, the development of new molecular entities often relies on innovative synthetic strategies. N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide exemplifies this trend, as its synthesis requires a careful balance of reactivity and selectivity. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to such complex molecules. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the core 4,4-difluorotetrahydro-2-furanyl scaffold with high precision.

The amide functional group in N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide is another critical feature that contributes to its potential pharmacological properties. Amides are widely recognized for their ability to form hydrogen bonds, which can enhance the binding affinity between a drug molecule and its target receptor. This property has been leveraged in the design of various bioactive compounds, including protease inhibitors and antiviral agents. The incorporation of this moiety into a molecule like N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide suggests its potential utility in similar therapeutic contexts.

Recent studies have also highlighted the importance of computational methods in the design and optimization of drug-like molecules. Molecular modeling techniques have been used to predict the binding modes of N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide with various biological targets. These simulations have provided valuable insights into how structural modifications can influence biological activity. For example, computational studies have suggested that slight alterations in the position or conformation of the 4,4-difluorotetrahydro-2-furanyl group could significantly enhance the compound's interaction with specific enzymes or receptors.

The synthesis and characterization of N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide have also contributed to our understanding of fluorinated heterocycles in medicinal chemistry. Fluorinated furans are a class of compounds that have shown promise in various therapeutic areas due to their unique chemical and biological properties. The< strong> 4,4-difluorotetrahydro-2-furanyl moiety in this compound is an example of such a structure and has been explored for its potential applications in drug discovery.

In conclusion, N-[(4,4-Difluorotetrahydro-2-furanyl)methyl]-2-propenamide (CAS No: 2290605-06-8) represents an intriguing example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of a 4,4-difluorotetrahydro-2-furanyl substituent and an amide functional group makes it a promising candidate for further investigation in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a significant role in the development of next-generation therapeutics.